Cas no 356066-44-9 (2-({2-2-(2-{(tert-butoxy)carbonylamino}ethoxy)ethoxyethyl}amino)acetic acid)

• Product Name: 2-({2-2-(2-{(tert-butoxy)carbonylamino}ethoxy)ethoxyethyl}amino)acetic acid
• CAS No: 356066-44-9
• MF: C₁₃H₂₆N₂O₆
• MW: 306.355344295502
• MDL: MFCD24465652
• CID: 1471801
• PubChem ID: 11822920
• Update Time: 2025-10-29

2-({2-2-(2-{(tert-butoxy)carbonylamino}ethoxy)ethoxyethyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 5,8-Dioxa-2,11-diazatridecanedioic acid, 1-(1,1-dimethylethyl) ester
• 2-({2-2-(2-{(tert-butoxy)carbonylamino}ethoxy)ethoxyethyl}amino)acetic acid
• SCHEMBL14281321
• 2,2-Dimethyl-4-oxo-3,8,11-trioxa-5,14-diazahexadecan-16-oic acid
• 2-({2-[2-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)ethoxy]ethyl}amino)aceticacid
• EN300-315965
• 2-((2-[2-(2-([(TERT-BUTOXY)CARBONYL]AMINO)ETHOXY)ETHOXY]ETHYL)AMINO)ACETIC ACID
• 2-({2-[2-(2-{[(tert-butoxy)carbonyl]amino}ethoxy)ethoxy]ethyl}amino)acetic acid
• {[2-(2-{2-[(tert-butoxycarbonyl)amino]ethoxy}ethoxy)ethyl]amino}acetic acid
• 2-[2-[2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]ethoxy]ethylamino]acetic Acid
• 356066-44-9
• F75590

• MDL： MFCD24465652
• Inchi： 1S/C13H26N2O6/c1-13(2,3)21-12(18)15-5-7-20-9-8-19-6-4-14-10-11(16)17/h14H,4-10H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： PARIBPNCVYWBOX-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCNCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.17135
• Monoisotopic Mass: 306.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 108.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-({2-2-(2-{(tert-butoxy)carbonylamino}ethoxy)ethoxyethyl}amino)acetic acid

Recent Advances in the Study of 2-({2-2-(2-{(tert-butoxy)carbonylamino}ethoxy)ethoxyethyl}amino)acetic acid (CAS: 356066-44-9)

The compound 2-({2-2-(2-{(tert-butoxy)carbonylamino}ethoxy)ethoxyethyl}amino)acetic acid (CAS: 356066-44-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug development and bioconjugation. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 2-({2-2-(2-{(tert-butoxy)carbonylamino}ethoxy)ethoxyethyl}amino)acetic acid as a key intermediate in the synthesis of peptide-based therapeutics. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the polyether chain, make it an ideal candidate for the development of targeted drug delivery systems. Researchers have successfully utilized this compound to enhance the solubility and stability of peptide conjugates, thereby improving their pharmacokinetic properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 2-({2-2-(2-{(tert-butoxy)carbonylamino}ethoxy)ethoxyethyl}amino)acetic acid in the design of novel antibody-drug conjugates (ADCs). The compound's ability to form stable linkages with both antibodies and cytotoxic agents was leveraged to create ADCs with improved tumor-targeting capabilities and reduced off-target effects. This advancement holds promise for the treatment of various cancers, including breast and lung cancer.

Another area of research has explored the compound's potential in the development of prodrugs. By incorporating 2-({2-2-(2-{(tert-butoxy)carbonylamino}ethoxy)ethoxyethyl}amino)acetic acid into prodrug designs, researchers have achieved controlled release of active pharmaceutical ingredients (APIs) in response to specific physiological conditions. This approach has been particularly effective in enhancing the bioavailability of poorly soluble drugs and minimizing systemic toxicity.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-({2-2-(2-{(tert-butoxy)carbonylamino}ethoxy)ethoxyethyl}amino)acetic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce production costs. Advances in green chemistry and continuous flow synthesis have shown potential in addressing these challenges, paving the way for broader industrial applications.

In conclusion, 2-({2-2-(2-{(tert-butoxy)carbonylamino}ethoxy)ethoxyethyl}amino)acetic acid (CAS: 356066-44-9) represents a valuable tool in the field of chemical biology and pharmaceutical research. Its applications in drug delivery, bioconjugation, and prodrug development underscore its versatility and potential to drive innovation in therapeutic strategies. Future research should focus on further elucidating its mechanisms of action and exploring its utility in emerging areas such as personalized medicine and nanotechnology.